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Introduction:

Laser Ablation-Inductively Coupled Plasma-Mass Spectrometry (LA-ICP-MS) is a powerful
analytical technique for the direct measurement of isotope ratios in solid samples with high
spatial resolution and minimal sample preparation.[1] This document provides detailed
application notes and protocols for the determination of uranium isotope ratios (e.g., 22°U/28U,
234J/238, and 236U/238) using LA-ICP-MS. While the initial query specified the use of iridium,
extensive research indicates that iridium is not a commonly used element for internal
standardization in this specific application. The standard and validated approach relies on the
use of certified reference materials (CRMs) for instrumental mass bias correction to ensure
accurate and precise isotopic measurements.[2][3] This document will detail these standard
protocols and discuss the rationale behind the choice of calibration strategies.

l. Principle of LA-ICP-MS for Isotope Ratio Analysis
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The fundamental principle of LA-ICP-MS involves using a high-energy laser to ablate a small
amount of material from a solid sample. The resulting aerosol is then transported by a carrier
gas (typically helium or argon) into the high-temperature argon plasma of an ICP-MS.[1] In the
plasma, the ablated particles are atomized and ionized. The ions are then introduced into the
mass spectrometer, where they are separated based on their mass-to-charge ratio and
detected. For high-precision isotope ratio measurements, a multi-collector ICP-MS (MC-ICP-
MS) is preferred as it allows for the simultaneous detection of different isotopes, which corrects
for signal instabilities caused by the plasma and the transient nature of the laser ablation
signal.[4]

Il. Experimental Protocols

The following sections outline a typical experimental protocol for the analysis of uranium
isotopes in solid samples, such as nuclear fuel pellets or geological materials, using LA-MC-
ICP-MS.

1. Sample Preparation:
A key advantage of LA-ICP-MS is the minimal sample preparation required.[2]

e Solid Samples: Samples such as uranium oxide pellets or glass standards are typically
mounted in a sample holder. For particulate analysis, particles can be dispersed on a
suitable substrate.[2][3]

o Cleaning: The sample surface should be clean to avoid surface contamination. This can be
achieved by a brief pre-ablation pass of the laser over the area of interest.

o Reference Materials: Certified Reference Materials (CRMs) with well-characterized uranium
isotopic compositions should be mounted alongside the unknown samples for mass bias
correction.[2]

2. Instrumentation and Operating Conditions:

The following tables summarize typical instrumental parameters for LA-MC-ICP-MS analysis of
uranium isotopes. These parameters may require optimization based on the specific
instrumentation and sample matrix.
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Table 1: Laser Ablation System Parameters

Parameter Typical Value

Laser Type Excimer (e.g., 193 nm ArF) or fs-laser
Spot Size 10 - 100 pm

Repetition Rate 5-10Hz

Fluence (Energy Density) 2-5J/cm?

Carrier Gas

Helium (~0.6-1.0 L/min)

Table 2: MC-ICP-MS Parameters

Parameter

Typical Value

RF Power

1200 - 1400 W

Plasma Gas Flow

14 - 16 L/min Ar

Auxiliary Gas Flow

0.8-1.2 L/min Ar

Sample Gas Flow

~1.0 L/min Ar

Detector Mode

Faraday cups for major isotopes (e.g., 238U,
235)), lon Counters for minor isotopes (e.g.,
234U, 236U)

Data Acquisition

Time-Resolved Analysis (TRA)

3. Data Acquisition:

¢ Gas Blank: A gas blank is measured before each analysis to determine the background

signal.

+ Reference Material Analysis: The CRM is analyzed periodically throughout the analytical

session to monitor and correct for instrumental drift and mass bias.
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o Sample Analysis: The laser is rastered across the sample surface or focused on specific
points of interest. The transient signal for each uranium isotope is recorded.[2]

4. Data Reduction:

The raw data from the LA-ICP-MS is processed to calculate the final isotope ratios. This
involves several steps:

e Background Subtraction: The gas blank signal is subtracted from the sample and standard
signals.

» Signal Integration: The transient signal for each isotope is integrated over the duration of the
ablation.

e Mass Bias Correction: Instrumental mass bias, which is the preferential transmission of
heavier or lighter isotopes through the ICP-MS system, is corrected for using the data from
the CRM.[1] The correction is typically performed using an exponential or power law model.

 |sotope Ratio Calculation: The corrected isotope ratios for the unknown samples are
calculated.

lll. Role of Internal Standards and the Absence of
Iridium

In quantitative elemental analysis by LA-ICP-MS, an internal standard is an element with a
known concentration in the sample that is used to correct for variations in the amount of
ablated material, instrumental drift, and matrix effects. However, for high-precision isotope ratio

measurements, the primary goal is to correct for mass-dependent fractionation, not to
determine absolute concentrations.

Why Iridium is Not Used for Uranium Isotope Analysis:

« Isobaric Interferences: The most significant reason for not using iridium (or many other
elements) as an internal standard for uranium isotope analysis is the potential for isobaric
interferences. Iridium has two stable isotopes, °tIr and 1°3Ir. While these do not directly
overlap with uranium isotopes, polyatomic interferences can be formed in the plasma. For
example, combinations of elements from the sample matrix, the carrier gas (Argon), and
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atmospheric gases (e.g., H, C, N, O) can form molecular ions with the same nominal mass
as the uranium isotopes.[5] A study on metallic interferences in uranium isotope analysis
highlighted that elements like Pt can cause drastic shifts in the measured uranium isotope
ratios.[6] Although iridium was not specifically tested in that study, its chemical similarity to
platinum suggests a potential for similar interference issues.

o Mass Bias Correction: For isotope ratios, the most accurate correction for mass bias is
achieved by measuring an isotope ratio of the same element in a certified reference material.
This is because the mass-dependent fractionation is most accurately modeled for the
element of interest itself. Using an external element like iridium for mass bias correction
would introduce uncertainties due to differences in ionization behavior and fractionation
between iridium and uranium.

o Standard Practice: The established and validated protocols for uranium isotope analysis by
LA-ICP-MS consistently utilize matrix-matched CRMs for mass bias correction.[2] This
approach has been shown to yield accurate and precise results.

IV. Certified Reference Materials for Uranium Isotope
Analysis

The use of well-characterized CRMs is critical for accurate uranium isotope analysis.

Table 3: Commonly Used Certified Reference Materials for Uranium Isotope Analysis
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CRM Name Description

Key Features

Glass wafers with trace

NIST SRM 610/612

Well-characterized uranium

concentration and isotopic

elements composition, though depleted
in 235U.[4]
] ) Enriched in 35U, used for
CRM U200 Uranium oxide powder ) )
particulate analysis.[2][3]
] Used as a natural uranium
NBL CRM 112-A Uranium metal ) ] )
isotopic reference material.[7]
] ) ] ] A suite of standards to match
NBL CRMs (e.g., U-010, U- Uranium oxides with varying ] )
) the approximate enrichment of
030, U-500) enrichments

unknown samples.

V. Experimental and Logical Workflows

The following diagrams illustrate the key workflows in LA-ICP-MS analysis for uranium

isotopes.
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Fig. 1: General experimental workflow for LA-ICP-MS uranium isotope analysis.
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Fig. 2: Logical workflow for data reduction and mass bias correction.

VI. Summary of Quantitative Data

The precision and accuracy of LA-ICP-MS for uranium isotope analysis are dependent on the
instrumentation, analytical protocol, and the nature of the sample. The following table provides
a summary of typical performance characteristics.

Table 4: Typical Precision for Uranium Isotope Ratios by LA-MC-ICP-MS
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. Typical Precision (20) for Typical Precision (20) for
Isotope Ratio . .
Bulk Analysis pm-scale Particles
235|238 <0.1% 1.8 - 6%[2]
2341238 %.-level 2.4 - 4.8%[2]

%-level (dependent on
236 /238 %-level
abundance)[2]

Note: The precision for particulate analysis is generally lower than for bulk analysis due to the
transient nature of the signal from small particles.[2]

VIl. Conclusion

The analysis of uranium isotopes by LA-ICP-MS is a well-established method that provides
high spatial resolution and requires minimal sample preparation. Accurate and precise isotope
ratio measurements are achieved through the use of certified reference materials for mass bias
correction, rather than the use of an internal standard such as iridium. The potential for isobaric
interferences makes the use of an external element for internal standardization problematic for
high-precision isotope ratio work. The protocols and data presented here provide a
comprehensive guide for researchers, scientists, and drug development professionals
interested in applying this powerful technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nf-itwg.org [nf-itwg.org]

2. Rapid isotopic analysis of uranium particles by laser ablation MC-ICP-MS - Journal of
Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D2JA00403H [pubs.rsc.org]

3. researchgate.net [researchgate.net]

4. osti.gov [osti.gov]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2023/ja/d2ja00403h
https://pubs.rsc.org/en/content/articlehtml/2023/ja/d2ja00403h
https://pubs.rsc.org/en/content/articlehtml/2023/ja/d2ja00403h
https://pubs.rsc.org/en/content/articlehtml/2023/ja/d2ja00403h
https://www.benchchem.com/product/b14728191?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nf-itwg.org/pdfs/ITWG-LAMS-IDM-2022.pdf
https://pubs.rsc.org/en/content/articlehtml/2023/ja/d2ja00403h
https://pubs.rsc.org/en/content/articlehtml/2023/ja/d2ja00403h
https://www.researchgate.net/publication/368414006_Rapid_Isotopic_Analysis_of_Uranium_Particles_by_Laser_Ablation_MC-ICP-MS
https://www.osti.gov/servlets/purl/1763182
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14728191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

5. osti.gov [osti.gov]

6. Exploration of metallic interferences pertinent to nuclear safeguards related uranium
isotope ratio measurement on the Neoma MC-ICP-MS platform without the MS/MS option |
ORNL [ornl.gov]

e 7. uranium certified reference: Topics by Science.gov [science.gov]

» To cite this document: BenchChem. [Application Notes & Protocols for Uranium Isotope
Analysis using LA-ICP-MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14728191/docs#application-notes-protocols-for-
uranium-isotope-analysis-using-la-icp-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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